2-{[1-(3,5-difluoropyridine-2-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine

• IUPAC Name: (3,5-difluoropyridin-2-yl)-[4-(5-methoxypyrimidin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C16H16F2N4O3/c1-24-12-8-20-16(21-9-12)25-11-2-4-22(5-3-11)15(23)14-13(18)6-10(17)7-19-14/h6-9,11H,2-5H2,1H3
• InChI Key: RZHKQTZLQILMTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3=C(C=C(C=N3)F)F
• Molecular Formula: C16H16F2N4O3
• Molecular Weight: 350.32 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, and a pyridine ring. The presence of fluorine atoms and a methoxy group also suggests that this compound could have interesting chemical properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds can be synthesized through various methods. For instance, difluoropyridines can be synthesized by the nucleophilic substitution of chlorine in chlorofluoropyridines. Piperidines, another component of this compound, are important synthetic fragments for designing drugs and can be synthesized through intra- and intermolecular reactions.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The presence of fluorine atoms could result in interesting electronic properties due to the strong electron-withdrawing nature of fluorine.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorine atoms and the various functional groups. For example, fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Fluoropyridines, for example, have interesting and unusual physical, chemical, and biological properties due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring.